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Compound of Interest

Compound Name: 3-Penten-1-yne

Cat. No.: B140091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional safety advice. Always consult the most current Safety Data Sheet (SDS) and

follow all applicable institutional and regulatory guidelines before handling any chemical.

Introduction
3-Penten-1-yne (CAS No. 2206-23-7), a volatile and highly flammable liquid, is a chemical

intermediate with applications in organic synthesis.[1] Its unique structure, containing both a

double and a triple bond, makes it a valuable building block in the synthesis of more complex

molecules. However, its physical and chemical properties also present significant health and

safety challenges. This technical guide provides an in-depth overview of the health and safety

considerations for handling 3-Penten-1-yne, with a focus on its hazardous properties, safe

handling procedures, and emergency response.

Hazard Identification and Classification
3-Penten-1-yne is classified as a hazardous substance under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with

its flammability and its potential to cause irritation to the skin, eyes, and respiratory system.[2]

[3]

GHS Classification[2][3]
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Danger[2]

Hazard Pictograms:

alt text

alt text

alt text

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 3-Penten-1-yne is crucial

for safe handling and storage.
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Property Value Reference

Molecular Formula C₅H₆ [1]

Molecular Weight 66.10 g/mol [1]

Appearance Colorless liquid [4]

Boiling Point 36.1 - 48 °C [2]

Density 0.747 g/cm³ [2]

Flash Point -41 °C [5]

Vapor Pressure Data not available

Solubility Data not available

Toxicological Information
Specific quantitative toxicological data for 3-Penten-1-yne, such as LD50 and LC50 values,

are not readily available in published literature.[2] In the absence of such data, it is prudent to

handle this compound with significant caution and to consider toxicological data for structurally

similar compounds as a preliminary guide to its potential hazards.

Toxicity Data for Structural Analogues:

Compound CAS No. Toxicity Data Reference

Methyl Acetylene

(Propyne)
74-99-7

LC (rat) > 42,000

ppm/6h
[4]

Vinylacetylene 689-97-4
LC50 (mice) = 97,200

mg/m³/2h
[6]

These analogues are also flammable gases or volatile liquids that can cause central nervous

system depression at high concentrations.[4][6]

Occupational Exposure Limits
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There are no established occupational exposure limits (OELs), such as Permissible Exposure

Limits (PEL) from OSHA or Threshold Limit Values (TLV) from ACGIH, specifically for 3-
Penten-1-yne.[2]

Occupational Exposure Limits for Structural Analogues:

Compound Agency Exposure Limit Reference

Methyl Acetylene

(Propyne)
OSHA 1000 ppm (TWA) [1][2]

NIOSH 1000 ppm (TWA) [1][2]

ACGIH 1000 ppm (TWA) [1][2]

Vinylacetylene NIOSH
4 ppm (Not to be

exceeded)
[7]

ACGIH
10 ppm (TWA); 15

ppm (STEL)
[7]

Given the lack of specific OELs for 3-Penten-1-yne, a conservative approach should be taken,

and exposure should be minimized to the lowest achievable level.

Experimental Protocols for Safety Assessment
While specific experimental protocols for 3-Penten-1-yne are not available, standardized

OECD guidelines are used to assess the safety of new chemicals. Researchers handling this

compound should be familiar with the principles of these methods.

General Experimental Protocols:
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Test OECD Guideline Brief Description

Acute Inhalation Toxicity 403

This test determines the

concentration of a substance

in air that causes mortality in

50% of test animals (LC50)

during a specified exposure

period, typically 4 hours. The

protocol involves exposing

animals to various

concentrations of the test

substance and observing them

for at least 14 days.[8][9]

Acute Dermal Toxicity 402

This guideline describes a

procedure to assess the short-

term toxic effects of a

substance applied to the skin.

A single dose is applied to a

small area of the skin of

experimental animals, and the

animals are observed for signs

of toxicity and mortality over 14

days to determine the LD50.

[10][11]

Acute Dermal

Irritation/Corrosion
404

This test evaluates the

potential of a substance to

cause skin irritation or

corrosion. A small amount of

the substance is applied to the

skin of a test animal for a set

period (usually 4 hours), and

the skin is then observed for

signs of erythema (redness)

and edema (swelling) over 14

days.[12][13]
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Acute Eye Irritation/Corrosion 405

This guideline is used to

assess the potential of a

substance to cause eye

irritation or damage. A single

dose of the substance is

applied to the eye of an

animal, and the eye is

observed for effects on the

cornea, iris, and conjunctiva at

specific intervals for up to 21

days.[5][14]

Flash Point Determination -

Standardized methods such as

ASTM D93 (Pensky-Martens

closed-cup) or ASTM D3828

(Setaflash closed-cup) are

used. These methods involve

heating a sample of the liquid

in a cup and introducing an

ignition source at regular

intervals to determine the

lowest temperature at which

the vapors ignite.[15]

Safe Handling and Storage
Due to its high flammability and irritant properties, strict safety protocols must be followed when

handling and storing 3-Penten-1-yne.

Engineering Controls:

Ventilation: All work with 3-Penten-1-yne should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2]

Ignition Sources: All potential ignition sources, including open flames, sparks from electrical

equipment, and static discharge, must be strictly eliminated from the work area.[2]
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Equipment: Use only non-sparking tools and explosion-proof equipment when handling this

compound.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

mandatory.[2]

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) should

be worn.[2]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator with organic vapor cartridges is required.[2]

Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

designated for flammable liquids.[2]

Store away from incompatible materials such as oxidizing agents.[2]

Ensure containers are grounded and bonded to prevent static discharge.[2]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure Reference

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult, administer oxygen. If

breathing has stopped, give

artificial respiration. Seek

immediate medical attention.

[2]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with copious

amounts of soap and water for

at least 15 minutes. Seek

medical attention if irritation

persists.

[2]

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, lifting the

upper and lower eyelids

occasionally. Seek immediate

medical attention.

[2]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the

fire.
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Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.[16]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[2]

Accidental Release Measures:

Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear

appropriate PPE.[2]

Environmental Precautions: Prevent the spill from entering drains or waterways.[2]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand or vermiculite. Place the contaminated material in a sealed container for proper

disposal.[2]

Visualizations
The following diagrams illustrate key safety considerations for handling 3-Penten-1-yne.
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Routes of Exposure Immediate Health Effects

Inhalation of Vapors Respiratory Tract Irritation
(Coughing, Shortness of Breath)

Potential CNS Depression
(Dizziness, Headache)

Skin Contact Skin Irritation
(Redness, Itching)

Eye Contact
Serious Eye Irritation

(Redness, Pain, Tearing)

Ingestion

Click to download full resolution via product page

Potential Health Effects from Exposure to 3-Penten-1-yne
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Handling 3-Penten-1-yne

Assess Risks:
- Flammability

- Irritation

Implement Engineering Controls:
- Fume Hood

- No Ignition Sources
- Grounding/Bonding

Wear Appropriate PPE:
- Safety Goggles

- FR Lab Coat
- Chemical-Resistant Gloves

- Respirator (if needed)

Handle with Care:
- Use Non-Sparking Tools

- Minimize Quantities

Store Properly:
- Tightly Sealed Container

- Cool, Ventilated Area
- Away from Incompatibles

Dispose of Waste Correctly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.airgas.com/msds/002662.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1218.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://haz-map.com/Agents/547
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://haz-map.com/Agents/2854
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1998.pdf
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://en.wikipedia.org/wiki/Flash_point
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b140091#health-and-safety-considerations-for-handling-3-penten-1-yne
https://www.benchchem.com/product/b140091#health-and-safety-considerations-for-handling-3-penten-1-yne
https://www.benchchem.com/product/b140091#health-and-safety-considerations-for-handling-3-penten-1-yne
https://www.benchchem.com/product/b140091#health-and-safety-considerations-for-handling-3-penten-1-yne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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